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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in chemical research and pharmaceutical
development, with significant implications for process efficiency, safety, and environmental
impact. As the focus on green and sustainable chemistry intensifies, there is a growing need for
objective comparisons of the environmental profiles of common solvents. This guide provides a
detailed evaluation of 2-Methylanisole, a solvent gaining recognition for its favorable
environmental characteristics, against the widely used conventional solvents Toluene and
Xylene, and another green alternative, Cyclopentyl Methyl Ether (CPME).

Executive Summary

This guide offers a data-driven comparison of the environmental and safety profiles of four key
solvents: 2-Methylanisole, Toluene, Xylene, and Cyclopentyl Methyl Ether (CPME). While
Toluene and Xylene are effective and widely used, they present significant environmental and
health concerns. In contrast, 2-Methylanisole and CPME are positioned as "green"
alternatives with improved safety and environmental footprints.

A significant challenge in this comparative assessment is the limited availability of quantitative
ecotoxicological data for 2-Methylanisole. Despite its classification as a green solvent, specific
data on its biodegradability and aquatic toxicity are not readily available in public databases.
This guide presents the most current data available and highlights these gaps.
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Comparative Data on Physicochemical and

Environmental Properties

The following tables summarize key quantitative data for the four solvents, facilitating a direct

comparison of their environmental and safety-related properties.

. Cyclopentyl

2- Xylene (mixed
Property . Toluene . Methyl Ether

Methylanisole isomers)

(CPME)

CAS Number 578-58-5 108-88-3 1330-20-7 5614-37-9
Molecular

CsH100 C7Hs CsHio CeH120
Formula
Molecular Weight

122.17 92.14 106.16 100.16
(g/mol)
Boiling Point (°C) 170 - 172[1] 110.6[2] ~137 - 144 106[3]
Flash Point (°C) 52[4] 4.4 27-32 -1[3]
Vapor Pressure

0.17 2.9 0.67 - 0.93 4.9
(kPa at 20°C)
Water Solubility )

0.13 (estimated) 0.52 0.15-0.2 1.1
(g/L at 25°C)
Log Kow
(Octanol-Water

N 2.81 2.73 3.12-3.2 1.6

Partition
Coefficient)

Table 1: Physicochemical Properties

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/w268003?userType=undefined
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://en.wikipedia.org/wiki/Cyclopentyl_methyl_ether
https://www.avebe.com/app/uploads/2022/06/Biodegradability-Solvitose-Greenmelt.pdf
https://en.wikipedia.org/wiki/Cyclopentyl_methyl_ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. . Cyclopentyl
Environmental 2- Xylene (mixed
. Toluene ] Methyl Ether
Impact Methylanisole isomers)
(CPME)
) - Data not Readily Readily Data not
Biodegradability ) . ] ]
available biodegradable biodegradable available
Aquatic Toxicity -  Data not
) ) 5.5-13.5mg/L 2.6 - 8.4 mg/L > 100 mg/L
Fish (LCso, 96h) available
Aquatic Toxicity -
) > 100 mg/L
Daphnia (ECso, ) 3.78 - 11.5 mg/L 1.0 -4.7 mg/L > 100 mg/L
(Daphnia magna)
48h)
Aquatic Toxicity -
Data not
Algae (ECso, ) 12.5 - 25 mg/L 3.2-4.9mg/L > 100 mg/L
available
72h)
Volatile Organic
Compound Yes Yes Yes Yes

(VOC)

Table 2: Environmental Impact Data

Experimental Protocols

The environmental impact data presented in this guide are typically determined using
standardized experimental protocols, such as those developed by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure that data are
reliable and comparable across different substances and laboratories.

Biodegradability Testing (e.g., OECD 301F)

The assessment of a solvent's biodegradability is crucial to understanding its persistence in the
environment. The OECD 301F guideline, also known as the Manometric Respirometry Test, is
a common method for determining ready biodegradability.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
microorganisms (typically from activated sludge) and incubated under aerobic conditions in a
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closed flask. The consumption of oxygen by the microorganisms as they biodegrade the test
substance is measured over a 28-day period. The amount of oxygen consumed is expressed
as a percentage of the theoretical oxygen demand (ThOD), which is the total amount of oxygen
required to completely oxidize the substance to carbon dioxide and water.

Procedure:

o Preparation of Test Medium: A mineral medium containing essential nutrients for microbial
growth is prepared.

e Inoculum: Activated sludge from a wastewater treatment plant is collected and prepared as
the source of microorganisms.

o Test Flasks: A series of flasks are prepared containing the test medium, the inoculum, and
the test substance at a known concentration. Control flasks without the test substance are
also prepared to measure the background respiration of the inoculum. A reference substance
with known biodegradability is run in parallel to validate the test.

¢ Incubation: The flasks are incubated in the dark at a constant temperature (typically 20-24°C)
with continuous stirring.

o Measurement of Oxygen Consumption: The oxygen consumption is measured at regular
intervals using a respirometer.

o Data Analysis: The percentage of biodegradation is calculated based on the net oxygen
consumption in the test flasks compared to the ThOD. A substance is considered "readily
biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the
28-day test period.

Aquatic Toxicity Testing

Aquatic toxicity tests are essential for determining the potential harm of a substance to aquatic
organisms. Standardized tests are conducted on representatives of three trophic levels: fish,
invertebrates (e.g., Daphnia), and algae.

Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance
that is lethal to 50% of the test fish (LCso) over a 96-hour exposure period.
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e Test Organisms: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout
(Oncorhynchus mykiss).

» Procedure: Fish are exposed to a range of concentrations of the test substance in a
controlled aquatic environment. Mortalities and any sublethal effects are observed and
recorded at 24, 48, 72, and 96 hours.

e Endpoint: The 96-hour LCso value is calculated using statistical methods.

Daphnia sp., Acute Immobilisation Test (OECD 202): This test assesses the concentration of a
substance that causes immobilization in 50% of the test daphnids (ECso) over a 48-hour period.

e Test Organisms:Daphnia magna is a commonly used species.

e Procedure: Young daphnids (less than 24 hours old) are exposed to a series of
concentrations of the test substance. The number of immobilized daphnids is recorded at 24
and 48 hours.

e Endpoint: The 48-hour ECso value is determined.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates
the effect of a substance on the growth of algae, determining the concentration that inhibits
growth by 50% (ECso) over a 72-hour period.

o Test Organisms: Species such as Pseudokirchneriella subcapitata are used.

e Procedure: Exponentially growing algal cultures are exposed to various concentrations of the
test substance. The growth of the algae is measured over 72 hours by determining the cell
concentration.

e Endpoint: The 72-hour ECso value for growth inhibition is calculated.

Workflow for Solvent Environmental Impact
Assessment

The following diagram illustrates a generalized workflow for assessing the environmental
impact of a solvent, from initial data gathering to final risk characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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